N-(3-fluoro-4-methylphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide

• IUPAC Name: N-(3-fluoro-4-methylphenyl)-2-[6-[(4-methylphenyl)methyl]-5,5-dioxopyrimido[5,4-c][2,1]benzothiazin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C27H23FN4O3S2/c1-17-7-10-19(11-8-17)15-32-23-6-4-3-5-21(23)26-24(37(32,34)35)14-29-27(31-26)36-16-25(33)30-20-12-9-18(2)22(28)13-20/h3-14H,15-16H2,1-2H3,(H,30,33)
• InChI Key: BFPKJPVYZODAQX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CN2C3=CC=CC=C3C4=NC(=NC=C4S2(=O)=O)SCC(=O)NC5=CC(=C(C=C5)C)F
• Molecular Formula: C27H23FN4O3S2
• Molecular Weight: 534.6 g/mol

Description

N-(3-fluoro-4-methylphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide is a useful research compound. Its molecular formula is C27H23FN4O3S2 and its molecular weight is 534.62. The purity is usually 95%.
BenchChem offers high-quality N-(3-fluoro-4-methylphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(3-fluoro-4-methylphenyl)-2-((6-(4-methylbenzyl)-5,5-dioxido-6H-benzo[c]pyrimido[4,5-e][1,2]thiazin-2-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Structure-Activity Relationships

Studies on structurally related compounds, such as benzothiazole derivatives, have provided insights into the synthesis methods and structure-activity relationships of these molecules. For example, Fallah-Tafti et al. (2011) reported on the synthesis of thiazolyl N-benzyl-substituted acetamide derivatives, focusing on their Src kinase inhibitory and anticancer activities. These compounds were evaluated for their ability to inhibit cell proliferation in various human carcinoma cells, demonstrating the significant potential of benzothiazole derivatives in anticancer research (Fallah-Tafti et al., 2011).

Anticancer Activity

Research has also explored the anticancer properties of fluoro-substituted compounds, which are relevant due to their potential for developing new therapeutic agents. Hammam et al. (2005) synthesized novel fluoro-substituted benzo[b]pyran compounds, demonstrating significant anticancer activity against lung, breast, and CNS cancer cell lines. These findings highlight the potential of fluoro-substituted molecules in oncology research and their role in developing new therapeutic strategies (Hammam et al., 2005).

Binding Characteristics and Ligand Development

Further research has focused on developing ligands for specific receptors, which is crucial for diagnostic and therapeutic applications. Zhang et al. (2003) synthesized and evaluated N-(5-fluoro-2-phenoxyphenyl)-N-(2-[(18)F]fluoromethyl-5-methoxybenzyl)acetamide as potent radioligands for peripheral benzodiazepine receptors (PBR), demonstrating their potential in imaging studies related to neurological disorders (Zhang et al., 2003).